Cas no 1804063-16-8 (3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene)
3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene
-
- Inchi: 1S/C10H10BrClF2O/c11-8-4-7(2-1-3-12)5-9(6-8)15-10(13)14/h4-6,10H,1-3H2
- InChI Key: QIQHNRIXARGZGT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CCCCl)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 183
- XLogP3: 4.7
- Topological Polar Surface Area: 9.2
3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019714-1g |
3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene |
1804063-16-8 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene
Recent Advances in the Study of 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene (CAS: 1804063-16-8)
In recent years, the compound 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene (CAS: 1804063-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-substituted benzene ring and a difluoromethoxy group, has shown promising potential in various applications, ranging from drug discovery to material science. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
The synthesis of 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene has been a focal point of recent studies. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical development. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in introducing the difluoromethoxy group at the desired position. Additionally, advancements in green chemistry have led to more sustainable synthesis methods, reducing the environmental impact of large-scale production.
From a biological perspective, 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene has demonstrated intriguing pharmacological properties. Preliminary studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway, which is often targeted in anti-inflammatory drug development. These findings position the compound as a potential candidate for further investigation in the treatment of chronic inflammatory diseases.
Beyond its biological activity, the compound's physicochemical properties have also been explored. Its stability under various pH conditions and solubility profiles have been characterized, providing valuable data for formulation scientists. These properties are particularly relevant for its potential use in oral drug formulations, where bioavailability and stability are critical factors. Furthermore, computational modeling studies have predicted favorable drug-likeness parameters, reinforcing its suitability for further pharmaceutical development.
In conclusion, 3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene (CAS: 1804063-16-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, combined with its demonstrated biological activity and favorable physicochemical properties, make it a compelling subject for ongoing and future studies. As research progresses, this compound may pave the way for novel therapeutic agents and contribute to advancements in drug discovery and development.
1804063-16-8 (3-Bromo-5-(3-chloropropyl)(difluoromethoxy)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)